Cas no 352018-87-2 (4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole)

4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole is a brominated thiophene-thiazole derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—a brominated thienyl group coupled with a methyl-substituted thiazole ring—make it a versatile intermediate for constructing complex heterocyclic compounds. The bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating further functionalization. The thiazole moiety contributes to its potential biological activity, often explored in medicinal chemistry for drug discovery. This compound is valued for its stability, synthetic flexibility, and role in developing novel agrochemicals or bioactive molecules. Suitable for controlled reactions, it is typically handled under inert conditions to preserve reactivity.
4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole structure
352018-87-2 structure
Product Name:4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole
CAS No:352018-87-2
MF:C8H6BrNS2
MW:260.173938274384
MDL:MFCD00206629
CID:303520
PubChem ID:2776471
Update Time:2025-05-28

4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Bromothiophen-2-yl)-2-methylthiazole
    • 4-(5-BROMO-2-THIENYL)-2-METHYL-1,3-THIAZOLE
    • 4-(5-bromothiophen-2-yl)-2-methyl-1,3-thiazole
    • Thiazole,4-(5-bromo-2-thienyl)-2-methyl-
    • BS-37791
    • 352018-87-2
    • J-513583
    • Z48850717
    • CPA01887
    • SCHEMBL4160754
    • MFCD00206629
    • 4-(5-Bromo-2-thienyl)-2-methyl-1,3-thiazole, AldrichCPR
    • DTXSID10380108
    • XQUWJKXVZUKQGW-UHFFFAOYSA-N
    • FT-0616674
    • BP-10655
    • CS-0282250
    • AKOS006223892
    • 4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole
    • MDL： MFCD00206629
    • Inchi： 1S/C8H6BrNS2/c1-5-10-6(4-11-5)7-2-3-8(9)12-7/h2-4H,1H3
    • InChI Key： XQUWJKXVZUKQGW-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C2=CSC(C)=N2)S1

Computed Properties

  • Exact Mass: 258.91300
  • Monoisotopic Mass: 258.913
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • Density: 1.632
  • Melting Point: 78 °C
  • Boiling Point: 325°C at 760 mmHg
  • Flash Point: 150.4°C
  • Refractive Index: 1.651
  • PSA: 69.37000
  • LogP: 3.94250

4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole Security Information

  • Hazard Category Code： 25
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38
  • Safety Term：S26;S37/39

4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(5-Bromo-2-Thienyl)-2-Methyl-1,3-Thiazole Pricemore >>

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